Cas no 345991-99-3 (N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine)

• Product Name: N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine
• CAS No: 345991-99-3
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD02039493
• CID: 3078134
• PubChem ID: 2921670
• Update Time: 2025-10-05

N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-N-(2-(m-tolyloxy)ethyl)pyridin-2-amine
• CHEMBL1344956
• AKOS000597279
• N-[2-(3-methylphenoxy)ethyl]-5-nitropyridin-2-amine
• 5-nitro-2-{[2-(3-methylphenoxy)ethyl]amino}pyridine
• SR-01000452323-1
• AO-080/13867366
• H34306
• SR-01000452323
• LS-07705
• 345991-99-3
• HMS2715J14
• Cambridge id 6986011
• 2-pyridinamine, N-[2-(3-methylphenoxy)ethyl]-5-nitro-
• MFCD02039493
• SMR000288492
• MLS000706440
• STK734155
• ALBB-024023
• N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine

• MDL： MFCD02039493
• Inchi： 1S/C14H15N3O3/c1-11-3-2-4-13(9-11)20-8-7-15-14-6-5-12(10-16-14)17(18)19/h2-6,9-10H,7-8H2,1H3,(H,15,16)
• InChI Key： VNMSTCUDOHATKE-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)CCNC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.11134135Da
• Monoisotopic Mass: 273.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 479.8±45.0 °C at 760 mmHg
• Flash Point: 244.0±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine

Comprehensive Overview of N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine (CAS No. 345991-99-3)

N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine (CAS No. 345991-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of nitropyridine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its molecular framework that allows for selective interactions with biological targets.

The compound's structure features a 5-nitropyridin-2-amine core linked to a 3-methylphenoxyethyl group, which contributes to its solubility and binding affinity. This combination of functional groups makes N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its role as a potential enzyme inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies.

In the context of sustainable chemistry, N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine has also been evaluated for its environmental impact. With growing concerns about green synthesis and eco-friendly compounds, researchers are investigating whether this molecule can be produced using catalytic methods or biodegradable precursors. These efforts resonate with the broader scientific community's focus on reducing hazardous waste and improving synthetic efficiency.

From a commercial perspective, the demand for high-purity intermediates like N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS number (345991-99-3) is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Companies specializing in custom synthesis often list this compound as part of their portfolio, catering to clients in the pharmaceutical and agrochemical sectors.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary data suggest that N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine may interact with central nervous system (CNS) targets, making it a subject of study for neurological disorders. This aligns with the increasing public and scientific focus on mental health and neurodegenerative diseases, topics that dominate search engine queries and academic discussions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine, ensuring its purity and stability. These methods are critical for quality control, especially when the compound is used in preclinical studies or as a reference standard. The availability of detailed spectroscopic data further enhances its utility in research settings.

In summary, N-2-(3-Methylphenoxy)ethyl-5-nitropyridin-2-amine (CAS No. 345991-99-3) represents a versatile and scientifically valuable compound with applications spanning drug development, sustainable chemistry, and neuropharmacology. Its structural features and biological potential continue to inspire innovative research, making it a noteworthy subject in contemporary chemical and pharmaceutical sciences.